Cas no 2386-56-3 (Potassium methanesulfonate)

• Product Name: Potassium methanesulfonate
• CAS No: 2386-56-3
• MF: CH₃KO₃S
• MW: 134.196020364761
• MDL: MFCD00070544
• CID: 84274
• PubChem ID: 87572584
• Update Time: 2025-04-18

Potassium methanesulfonate Chemical and Physical Properties

Names and Identifiers

• potassium methanesulphonate
• Methanesulfonic acid potassium salt
• Potassium methanesulfonate
• EINECS 219-202-7
• methanesulfonic acid,potassium methanesulfonate
• Methansulfonsaeure,Kalium-methansulfonat
• Methansulfonsaeure,Kalium-Verbindung
• potassium mesylate
• Potassium methyl sulfonate
• potassium salt of methanesulfonic acid
• Methanesulfonic acid, potassium salt
• Potassium methylsulfonate
• POTASSIUMMETHANESULFONATE
• S99IB3EM17
• Methanesulfonic acid, potassium salt (1:1)
• Potassium=methanesulfonate
• XWIJIXWOZCRYEL-UHFFFAOYSA-M
• Methanesulfonic ac
• CAA38656
• AKOS025294970
• UNII-S99IB3EM17
• SCHEMBL851840
• Q27289076
• J-015246
• DTXSID8062365
• potassium;methanesulfonate
• 2386-56-3
• MFCD00070544
• SY109286
• A935246
• Methanesulfonic acid,potassium salt (1:1)
• FT-0693868
• NS00083315
• M0550
• CS-0179391
• A11504
• DB-231697

• MDL： MFCD00070544
• Inchi： 1S/CH4O3S.K/c1-5(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
• InChI Key： XWIJIXWOZCRYEL-UHFFFAOYSA-M
• SMILES： [K+].S(C)(=O)(=O)[O-]
• BRN： 3914899

Computed Properties

• Exact Mass: 133.94400
• Monoisotopic Mass: 133.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 96.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White powder
• Melting Point: 20 deg C
• Boiling Point: 167 deg C at 10 mm Hg
• Water Partition Coefficient: Soluble in water.
• PSA: 65.58000
• LogP: 0.24220
• Sensitiveness: Hygroscopic
• Solubility: Soluble

Potassium methanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：PB2675000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt